CDC25B

Target Description

CDC25B (Cell Division Cycle 25B) is a dual-specificity phosphatase that plays a critical role in regulating the cell cycle, particularly the G2/M phase transition. It dephosphorylates and activates cyclin-dependent kinases (CDKs), such as CDK1/cyclin B, which are essential for entry into mitosis. Dysregulation of CDC25B expression or activity is frequently observed in various cancers, contributing to uncontrolled cell proliferation and genomic instability, making it a potential therapeutic target.